N-{3-[(5-phenyl-1,3,4-oxadiazol-2-yl)methoxy]phenyl}acetamide

• IUPAC Name: N-[3-[(5-phenyl-1,3,4-oxadiazol-2-yl)methoxy]phenyl]acetamide
• InChI: InChI=1S/C17H15N3O3/c1-12(21)18-14-8-5-9-15(10-14)22-11-16-19-20-17(23-16)13-6-3-2-4-7-13/h2-10H,11H2,1H3,(H,18,21)
• InChI Key: XZXVMDHNWIEZLV-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=CC(=CC=C1)OCC2=NN=C(O2)C3=CC=CC=C3
• Molecular Formula: C17H15N3O3
• Molecular Weight: 309.32 g/mol

Description

N-{3-[(5-phenyl-1,3,4-oxadiazol-2-yl)methoxy]phenyl}acetamide is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields, including medicine, agriculture, and materials science.

Scientific Research Applications

N-{3-[(5-phenyl-1,3,4-oxadiazol-2-yl)methoxy]phenyl}acetamide has been studied for its potential applications in various scientific fields. In medicine, it has been found to exhibit antitumor, anti-inflammatory, and antibacterial properties. In agriculture, it has been studied for its potential use as a plant growth regulator and pesticide. In materials science, it has been investigated for its potential use in the development of organic light-emitting diodes and other electronic devices.

Mechanism of Action

The mechanism of action of N-{3-[(5-phenyl-1,3,4-oxadiazol-2-yl)methoxy]phenyl}acetamide is not fully understood. However, it is believed to exert its effects through the inhibition of certain enzymes and proteins involved in various biological processes.
Biochemical and Physiological Effects:
This compound has been found to exhibit various biochemical and physiological effects. In medicine, it has been shown to induce apoptosis (programmed cell death) in cancer cells and reduce inflammation. In agriculture, it has been found to enhance plant growth and protect against certain pests and diseases. In materials science, it has been shown to exhibit excellent photoluminescence properties.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-{3-[(5-phenyl-1,3,4-oxadiazol-2-yl)methoxy]phenyl}acetamide in lab experiments is its versatility, as it can be used in a wide range of scientific fields. Additionally, it has been found to exhibit potent biological and physical properties, making it a promising candidate for further research. However, one of the limitations of using this compound is its relatively high cost, which may limit its accessibility to researchers with limited funding.

Future Directions

There are several future directions for the research and development of N-{3-[(5-phenyl-1,3,4-oxadiazol-2-yl)methoxy]phenyl}acetamide. In medicine, further studies are needed to explore its potential as an anticancer and anti-inflammatory agent. In agriculture, more research is needed to determine its efficacy as a plant growth regulator and pesticide. In materials science, further studies are needed to explore its potential use in the development of organic light-emitting diodes and other electronic devices. Additionally, studies are needed to investigate the safety and toxicity of this compound in various biological systems.